Cas no 103204-79-1 (4,5-dimethoxy-1-benzothiophene)
103204-79-1 structure
Product Name:4,5-dimethoxy-1-benzothiophene
CAS No:103204-79-1
MF:C10H10O2S
MW:194.250201702118
CID:1136287
PubChem ID:12101629
Update Time:2025-04-20
4,5-dimethoxy-1-benzothiophene Chemical and Physical Properties
Names and Identifiers
-
- 4,5-dimethoxy-1-benzothiophene
- 4,5-Dimethoxy-benzothiophen
- CTK0D8666
- SureCN10372067
- ACMC-20m633
- 4,5-dimethoxy-benzo[b]thiophene
- Benzo[b]thiophene, 4,5-dimethoxy-
- 4,5-dimethoxybenzo[b]thiophene
- 4,5-Dimethoxy-benzothiophen; CTK0D8666; SureCN10372067; ACMC-20m633; 4,5-dimethoxy-benzo[b]thiophene; Benzo[b]thiophene, 4,5-dimethoxy-; 4,5-dimethoxybenzo[b]thiophene;
- DTXSID20477593
- 103204-79-1
- SCHEMBL10372067
- DB-117666
-
- Inchi: 1S/C10H10O2S/c1-11-8-3-4-9-7(5-6-13-9)10(8)12-2/h3-6H,1-2H3
- InChI Key: ZCHGXTDHLWAFGN-UHFFFAOYSA-N
- SMILES: S1C=CC2C(=C(C=CC1=2)OC)OC
Computed Properties
- Exact Mass: 194.0402
- Monoisotopic Mass: 194.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 46.7Ų
Experimental Properties
- PSA: 18.46
4,5-dimethoxy-1-benzothiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM484574-1g |
4,5-Dimethoxybenzo[b]thiophene |
103204-79-1 | 97% | 1g |
$*** | 2023-04-03 |
4,5-dimethoxy-1-benzothiophene Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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